Cas no 868161-59-5 ((E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal)

• Product Name: (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal
• CAS No: 868161-59-5
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 660468
• PubChem ID: 21953970
• Update Time: 2025-06-08

(E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 5-[4-(diethylamino)phenyl]-, (2E,4E)-
• (E,E)-5-[4-(Diethylamino)phenyl]penta-2,4-dienal
• (2E,4E)-5-[4-(DiethylaMino)phenyl]-2,4-pentadienal
• 5-[4-(diethylamino)phenyl]-2,4-pentadienal
• (2E,4E)-5-[4-(DIETHYLAMINO)PHENYL]PENTA-2,4-DIENAL
• 868161-59-5
• SCHEMBL1425976
• (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal

• Inchi： 1S/C15H19NO/c1-3-16(4-2)15-11-9-14(10-12-15)8-6-5-7-13-17/h5-13H,3-4H2,1-2H3/b7-5+,8-6+
• InChI Key： LOIWDLDCDYBXOK-KQQUZDAGSA-N
• SMILES： O=C/C=C/C=C/C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 229.14700
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.30110

Additional information on (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal

Comprehensive Overview of (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal (CAS No. 868161-59-5)

The compound (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal (CAS No. 868161-59-5) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This conjugated dienal derivative is characterized by its unique electronic properties and structural versatility, making it a valuable intermediate in the development of advanced functional materials and bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of light-sensitive materials and molecular probes.

One of the most intriguing aspects of (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal is its photophysical behavior. The presence of a diethylamino group and a conjugated penta-2,4-dienal moiety endows the molecule with distinct absorption and emission characteristics. These properties are highly relevant to current trends in optoelectronics and solar energy conversion, where researchers are actively seeking novel chromophores to enhance the efficiency of organic photovoltaic devices. The compound's ability to undergo photoinduced electron transfer makes it a promising candidate for such applications.

In the realm of pharmaceutical chemistry, (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal has been investigated for its potential as a scaffold for drug discovery. Its structural motif is reminiscent of several natural products and bioactive molecules, which has spurred interest in its biological activity. Recent studies have explored its interactions with enzymatic targets and its potential role in modulating cellular signaling pathways. While further research is needed, the compound's molecular architecture offers a compelling starting point for the development of new therapeutic agents.

The synthesis of (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal typically involves multi-step organic reactions, including Wittig olefination and aldehyde functionalization. These methods are well-documented in the literature, but ongoing efforts aim to optimize the yield and purity of the compound. Advances in green chemistry have also influenced the synthesis protocols, with researchers exploring catalytic approaches and solvent-free conditions to reduce environmental impact. Such innovations align with the growing demand for sustainable chemical processes in both academia and industry.

From a commercial perspective, (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal is available through specialized chemical suppliers and research catalogs. Its pricing and availability can vary depending on the purity grade and batch size, which is a common consideration for laboratories and manufacturers. The compound's handling and storage require standard precautions for air-sensitive materials, including protection from light and moisture to maintain its stability over time.

Looking ahead, the future of (E,E)-5-4-(Diethylamino)phenylpenta-2,4-dienal appears promising, with potential breakthroughs in materials science and biomedical research. As the scientific community continues to uncover its unique properties and applications, this compound is likely to remain a subject of intense study. Whether in the context of advanced materials or drug development, its versatility and functional diversity ensure its relevance in cutting-edge research.